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Compound of Interest

Compound Name: Cholesteryl pentadecanoate

Cat. No.: B15546015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal analysis of cholesteryl
pentadecanoate, a cholesterol ester of significant interest in various research and
development fields, including pharmaceuticals and material science. Understanding the phase
transition behavior of this molecule is crucial for predicting its physical state, stability, and
interaction with other components in complex formulations. This document details the
experimental methodologies for characterizing these phase transitions and presents the
available quantitative data in a structured format.

Introduction to Cholesteryl Pentadecanoate and its
Phase Transitions

Cholesteryl esters, the product of the formal condensation of cholesterol with a fatty acid, are a
class of compounds known for their ability to form liquid crystal phases. These mesophases,
intermediate between the solid crystalline and isotropic liquid states, are highly sensitive to
temperature changes. Cholesteryl pentadecanoate, with its 15-carbon fatty acid chain,
exhibits a specific sequence of phase transitions upon heating and cooling. These transitions
are characterized by distinct changes in the molecular arrangement, which can be detected
and quantified using thermal analysis techniques. The primary phase transitions observed are
from the crystalline solid to a smectic liquid crystal phase, then to a cholesteric (chiral nematic)
liquid crystal phase, and finally to an isotropic liquid.
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Quantitative Thermal Analysis Data

The following tables summarize the key thermodynamic parameters associated with the phase
transitions of cholesteryl pentadecanoate. This data has been compiled from differential
scanning calorimetry (DSC) studies.

Table 1: Phase Transition Temperatures of Cholesteryl Pentadecanoate

Transition Temperature (°C)
Crystal to Smectic Phase 78.5
Smectic to Cholesteric Phase 80.0
Cholesteric to Isotropic Liquid 84.5

Table 2: Enthalpy and Entropy of Phase Transitions for Cholesteryl Pentadecanoate

Transition Enthalpy (AH) (kcal/mol) Entropy (AS) (cal/mol-K)
Crystal to Smectic Phase 4.99 14.2

Smectic to Cholesteric Phase 0.18 0.5

Cholesteric to Isotropic Liquid 0.15 0.4

Note: The entropy of transition is calculated from the enthalpy and temperature of the
transition.

Experimental Protocols

The characterization of the phase transitions of cholesteryl pentadecanoate relies on two
primary analytical techniques: Differential Scanning Calorimetry (DSC) and Polarized Light
Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique in which the difference in the amount of heat required to
increase the temperature of a sample and a reference is measured as a function of
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temperature. This method allows for the precise determination of transition temperatures and
the enthalpy of these transitions.

Experimental Workflow for DSC Analysis
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Sample Preparation

Start: Obtain high-purity
Cholesteryl Pentadecanoate

Recrystallize from a suitable solvent
(e.g., n-pentyl alcohol) to ensure purity

Y

Thoroughly dry the sample
under vacuum

Y

Accurately weigh 1-5 mg of the
dried sample into an aluminum DSC pan

Y

Hermetically seal the DSC pan

DSC Me$uremem

Place the sealed sample pan and an
empty reference pan into the DSC cell

Y

Equilibrate the system at a
temperature below the first transition

Y

Heat the sample at a controlled rate
(e.g., 5-10 °C/min)

Y

Record the heat flow as a function of temperature
during the heating cycle

A4

Cool the sample at a controlled rate
(e.g., 5-10 °C/min)

Y

Record the heat flow during the cooling cycle

Data Analysis

Y

Analyze the resulting thermogram

Y

Calculate the enthalpy of each transition
by integrating the peak area

4

Determine transition temperatures
(onset, peak, and endset)

\ 4

Calculate the entropy of each transition

End: Tabulated thermal data

Click to download full resolution via product page

Caption: Experimental workflow for DSC analysis of Cholesteryl Pentadecanoate.
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Polarized Light Microscopy (PLM)

PLM is a technique that utilizes polarized light to visualize the different phases of liquid crystals.
Each liquid crystalline phase has a unique optical texture that can be identified under a
polarizing microscope equipped with a hot stage for precise temperature control.

Methodology:

» A small amount of cholesteryl pentadecanoate is placed on a clean glass microscope slide
and covered with a coverslip.

e The slide is placed on a hot stage attached to the polarizing microscope.
o The sample is heated to its isotropic liquid state to erase any previous thermal history.
e The sample is then slowly cooled at a controlled rate.

» The different liquid crystal phases (cholesteric and smectic) are identified by their
characteristic textures as the sample cools. The transition temperatures are noted at the
point of texture change.

e The process is repeated with a heating cycle to observe the transitions from solid to liquid
crystal to isotropic liquid.

Phase Transition Pathway

The sequence of phase transitions in cholesteryl pentadecanoate upon heating and cooling
can be visualized as a clear pathway. The transitions are reversible, although some
supercooling may be observed during the cooling cycle.
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Caption: Phase transition pathway of Cholesteryl Pentadecanoate.

Conclusion

The thermal analysis of cholesteryl pentadecanoate reveals a well-defined series of phase
transitions that are crucial for understanding its material properties. The quantitative data
provided in this guide, obtained through DSC, offers valuable parameters for researchers and
drug development professionals. The detailed experimental protocols for DSC and PLM serve
as a practical reference for the characterization of this and similar cholesteryl esters. The
visualization of the experimental workflow and phase transition pathway provides a clear and
concise summary of the thermal behavior of cholesteryl pentadecanoate. This in-depth
understanding is essential for the effective utilization of this compound in various scientific and
industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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